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Compound of Interest

Compound Name:
Oxacyclohexadec-13-en-2-one,

(13E)-

Cat. No.: B12686195 Get Quote

(13E)-Oxacyclohexadec-13-en-2-one: A Synthetic
Musk in Profile
(13E)-Oxacyclohexadec-13-en-2-one, a macrocyclic lactone with the CAS number 4941-78-0,

is a synthetic musk fragrance ingredient valued in the perfume industry for its unique scent

profile. This technical guide delves into the current understanding of this compound, focusing

on its discovery as a synthetic molecule and the absence of confirmed natural sources.

While scientific inquiry has explored the potential presence of (13E)-Oxacyclohexadec-13-en-2-

one in biological matrices, there is a notable lack of publicly available scientific literature

confirming its natural occurrence.[1] Investigations into potential plant-based sources, such as

Carica papaya (papaya) seed oil, have not yielded any evidence of its presence.[1]

Furthermore, there is no scientific evidence to suggest its role as a pheromone or a plant

growth regulator in nature.[1] Consequently, (13E)-Oxacyclohexadec-13-en-2-one is

recognized as a synthetic musk.[1]

Physicochemical Properties
A summary of the available quantitative data for (13E)-Oxacyclohexadec-13-en-2-one is

presented in Table 1.
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Property Value Source

Molecular Formula C₁₅H₂₆O₂ -

Molecular Weight 238.37 g/mol -

CAS Number 4941-78-0 [2]

Boiling Point
383.00 to 384.00 °C @ 760.00

mm Hg
[2]

Vapor Pressure
0.000004 mmHg @ 25.00 °C

(estimated)
[2]

Flash Point
322.00 °F. TCC ( 161.20 °C. )

(estimated)
[2]

logP (o/w) 5.060 (estimated) [2]

Water Solubility
1.859 mg/L @ 25 °C

(estimated)
[2]

Solubility Soluble in alcohol [2]

Discovery and Synthesis: A Historical Perspective
The "discovery" of (13E)-Oxacyclohexadec-13-en-2-one is rooted in the broader history of

synthetic musk development, which sought to find viable alternatives to animal-derived musks.

The general workflow for the discovery and development of such synthetic fragrance molecules

is outlined below.
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A generalized workflow for the discovery and synthesis of novel fragrance compounds.
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Experimental Protocols: A General Overview
While specific, detailed experimental protocols for the initial synthesis of (13E)-

Oxacyclohexadec-13-en-2-one are not readily available in the public domain, the synthesis of

macrocyclic lactones is a well-established field in organic chemistry. A general methodology for

the synthesis of such compounds often involves a key macrocyclization step. One common

approach is Ring-Closing Metathesis (RCM).

General Protocol for Ring-Closing Metathesis (RCM) for Macrocyclization:

Substrate Synthesis: A linear ester precursor containing terminal alkene functionalities is

synthesized through standard organic chemistry techniques.

Degassing of Solvent: A suitable solvent (e.g., dichloromethane or toluene) is degassed by

bubbling with an inert gas (e.g., argon or nitrogen) for a specified period to remove dissolved

oxygen, which can deactivate the catalyst.

Reaction Setup: The linear diene precursor is dissolved in the degassed solvent in a reaction

vessel under an inert atmosphere.

Catalyst Addition: A solution of a Grubbs' catalyst (e.g., Grubbs' first or second generation

catalyst) in the degassed solvent is added to the reaction mixture. The reaction is typically

run at high dilution to favor intramolecular cyclization over intermolecular polymerization.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to

determine the consumption of the starting material and the formation of the product.

Work-up: Upon completion, the reaction is quenched, often by the addition of a reagent like

ethyl vinyl ether to deactivate the catalyst. The solvent is then removed under reduced

pressure.

Purification: The crude product is purified using column chromatography on silica gel to

isolate the desired macrocyclic lactone from any remaining starting material, catalyst

residues, and byproducts.
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Characterization: The structure and purity of the final product are confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS).

This generalized protocol illustrates a common strategy for the synthesis of macrocyclic

lactones like (13E)-Oxacyclohexadec-13-en-2-one. The specific starting materials and reaction

conditions would be tailored to achieve the desired target molecule.

Signaling Pathways and Logical Relationships
The primary role of (13E)-Oxacyclohexadec-13-en-2-one is as a fragrance ingredient. Its

interaction with the olfactory system is the key "signaling pathway" of interest.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(13E)-Oxacyclohexadec-13-en-2-one
(Odorant)

Olfactory Receptor
(in Olfactory Epithelium)

Binds to

G-protein Activation

Adenylyl Cyclase Activation

Increased cAMP Levels

Opening of
Ion Channels

Neuron Depolarization

Signal to Olfactory Bulb
and Brain

Perception of Smell
(Musk)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12686195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A simplified diagram of the olfactory signal transduction cascade initiated by an odorant
molecule.

In conclusion, (13E)-Oxacyclohexadec-13-en-2-one is a synthetic macrocyclic musk with no

confirmed natural occurrence. Its "discovery" is a product of the ongoing research and

development in the field of fragrance chemistry. While specific details of its initial synthesis are

proprietary, its creation would have followed established principles of organic synthesis, with

macrocyclization being a key step. Its primary function is to elicit a musk-like odor through

interaction with the olfactory system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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